Cas no 2171609-11-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid
• CAS No: 2171609-11-1
• MF: C₂₅H₃₀N₂O₇S
• MW: 502.579905986786
• CID: 5999786
• PubChem ID: 165809607
• Update Time: 2025-05-22

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid
• 2171609-11-1
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-2-methylbutanoic acid
• EN300-1509783

• Inchi： 1S/C25H30N2O7S/c1-16(24(29)30)11-13-26-23(28)22(12-14-35(2,32)33)27-25(31)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： WMWFQBJJSFPNOH-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(NCCC(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 502.17737247g/mol
• Monoisotopic Mass: 502.17737247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 147Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid (CAS No. 2171609-11-1)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid (CAS No. 2171609-11-1) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group and a methanesulfonyl (mesyl) moiety, makes it invaluable for controlled reactions in organic chemistry. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for drug discovery and biotechnology applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like CAS 2171609-11-1 has surged, driven by advancements in peptide-based therapeutics. With the rise of personalized medicine and targeted drug delivery systems, this compound has garnered attention for its ability to facilitate the synthesis of complex peptides with high precision. Common search queries include "Fmoc amino acid applications" and "methanesulfonyl derivatives in peptide synthesis," reflecting its relevance in cutting-edge research.

The molecular design of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid ensures compatibility with automated synthesizers, a feature highly prized in high-throughput screening (HTS) environments. Its methanesulfonyl group enhances solubility and reactivity, addressing common challenges in peptide coupling reactions. This aligns with trending topics such as "green chemistry in peptide synthesis" and "reducing waste in pharmaceutical manufacturing," where efficient reagents are paramount.

From a synthetic perspective, the compound’s CAS 2171609-11-1 designation is often associated with purity standards and analytical protocols. Laboratories prioritize its use in HPLC purification and mass spectrometry validation, ensuring compliance with regulatory frameworks like ICH guidelines. Searches for "CAS 2171609-11-1 purity analysis" or "Fmoc peptide building blocks" underscore its technical significance in quality control workflows.

Beyond its chemical properties, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-2-methylbutanoic acid is pivotal in developing bioconjugates and prodrugs. Its versatility supports innovations in antibody-drug conjugates (ADCs) and diagnostic probes, areas experiencing exponential growth due to oncology and immunotherapy research. Keywords like "ADC linker chemistry" and "prodrug activation strategies" highlight its intersection with contemporary biomedical trends.

In summary, CAS 2171609-11-1 represents a cornerstone in modern synthetic chemistry, bridging fundamental research and industrial applications. Its multifaceted utility—from peptide backbone modification to enabling sustainable synthesis practices—positions it as a critical tool for scientists addressing global health challenges. As the scientific community continues to explore its potential, this compound remains at the forefront of innovative drug development and material science breakthroughs.